Cas no 141947-41-3 (1,4,9-Heptadecatrien-6-yn-3-ol,(3R,4E,9Z)-)

• Product Name: 1,4,9-Heptadecatrien-6-yn-3-ol,(3R,4E,9Z)-
• CAS No: 141947-41-3
• MF: C₁₇H₂₆O
• MW: 246.387745380402
• CID: 141329
• PubChem ID: 162966473
• Update Time: 2024-03-01

1,4,9-Heptadecatrien-6-yn-3-ol,(3R,4E,9Z)- Chemical and Physical Properties

Names and Identifiers

• 1,4,9-Heptadecatrien-6-yn-3-ol,(3R,4E,9Z)-
• (-)-Ginsenoyne J
• 1,4,9-Heptadecatrien-6-yn-3-ol,[R-(E,Z)]-
• 4,5-Dihydropanaxynol
• Ginsenoyne J
• 1,4,9-Heptadecatrien-6-yn-3-ol, (3R,4E,9Z)-
• 141947-41-3
• DTXSID801272476
• (3R,4E,9Z)-1,4,9-Heptadecatrien-6-yn-3-ol
• CHEBI:138767

• Inchi： 1S/C17H26O/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17(18)4-2/h4,10-11,15-18H,2-3,5-9,12H2,1H3/b11-10-,16-15+/t17-/m1/s1
• InChI Key： AZYMFOSYSFSUMW-FFBYOLKSSA-N
• SMILES： C=C[C@@H](O)/C=C/C#CC/C=C\CCCCCCC

Computed Properties

• Exact Mass: 246.198365449g/mol
• Monoisotopic Mass: 246.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols